Cas no 140683-34-7 (7-Isoquinolinamine,N,1-dimethyl-)

7-Isoquinolinamine,N,1-dimethyl- structure
140683-34-7 structure
Product Name:7-Isoquinolinamine,N,1-dimethyl-
CAS No:140683-34-7
MF:C11H12N2
MW:172.226382255554
CID:102029
PubChem ID:15933750
Update Time:2025-04-18

7-Isoquinolinamine,N,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Isoquinolinamine,N,1-dimethyl-
    • 7-Isoquinolinamine,N,1-dimethyl-(9CI)
    • N,1-dimethylisoquinolin-7-amine
    • 140683-34-7
    • Inchi: 1S/C11H12N2/c1-8-11-7-10(12-2)4-3-9(11)5-6-13-8/h3-7,12H,1-2H3
    • InChI Key: UZHHZAVBNWGRMO-UHFFFAOYSA-N
    • SMILES: N(C)C1C=CC2C=CN=C(C)C=2C=1

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 24.9Ų
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